Cas no 320423-62-9 (Ethyl 1-(5-formyl-1,3-thiazol-2-yl)-4-piperidinecarboxylate)

• Product Name: Ethyl 1-(5-formyl-1,3-thiazol-2-yl)-4-piperidinecarboxylate
• CAS No: 320423-62-9
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• MDL: MFCD01568853
• CID: 1453570
• PubChem ID: 1490276
• Update Time: 2025-10-24

Ethyl 1-(5-formyl-1,3-thiazol-2-yl)-4-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-(5-formyl-2-thiazolyl)-, ethyl ester
• Ethyl 1-(5-formylthiazol-2-yl)piperidine-4-carboxylate
• ethyl 1-(5-formyl-1,3-thiazol-2-yl)-4-piperidinecarboxylate
• DB-208576
• MFCD01568853
• 320423-62-9
• Oprea1_668965
• AKOS005080855
• 12N-075
• ethyl 1-(5-formyl-1,3-thiazol-2-yl)piperidine-4-carboxylate
• ethyl1-(5-formyl-1,3-thiazol-2-yl)piperidine-4-carboxylate
• Ethyl 1-(5-formyl-1,3-thiazol-2-yl)-4-piperidinecarboxylate

• MDL： MFCD01568853
• Inchi： 1S/C12H16N2O3S/c1-2-17-11(16)9-3-5-14(6-4-9)12-13-7-10(8-15)18-12/h7-9H,2-6H2,1H3
• InChI Key： GMNRXGBBTVVELR-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CN=C1N1CCC(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 268.08828
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 59.5

Additional information on Ethyl 1-(5-formyl-1,3-thiazol-2-yl)-4-piperidinecarboxylate

Comprehensive Overview of Ethyl 1-(5-formyl-1,3-thiazol-2-yl)-4-piperidinecarboxylate (CAS No. 320423-62-9)

Ethyl 1-(5-formyl-1,3-thiazol-2-yl)-4-piperidinecarboxylate (CAS No. 320423-62-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and utility in drug discovery. The presence of both formyl and piperidinecarboxylate functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity chemical intermediates like Ethyl 1-(5-formyl-1,3-thiazol-2-yl)-4-piperidinecarboxylate has surged, driven by advancements in medicinal chemistry and biopharmaceuticals. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents, especially in the fields of central nervous system (CNS) disorders and anti-inflammatory drugs. Its CAS No. 320423-62-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The compound's thiazole ring is a key structural motif found in many FDA-approved drugs, such as antibiotics and anticancer agents. This has led to increased inquiries about its synthetic pathways and scalability in industrial settings. Additionally, its formyl group offers reactivity for further derivatization, making it a hotspot for click chemistry applications. These attributes align with trending topics like green chemistry and sustainable synthesis, which dominate modern chemical research discussions.

From a technical perspective, Ethyl 1-(5-formyl-1,3-thiazol-2-yl)-4-piperidinecarboxylate exhibits notable solubility in polar organic solvents, facilitating its use in catalytic reactions and ligand design. Its molecular weight and stability under various conditions are also critical parameters for researchers optimizing drug delivery systems. These properties are often highlighted in patent literature and peer-reviewed journals, further solidifying its importance.

Beyond pharmaceuticals, this compound is explored in material science for developing functional polymers and sensors. Its electronic properties and chelation potential make it a candidate for optoelectronic devices, a topic gaining traction due to the rise of flexible electronics. Such interdisciplinary applications resonate with search trends around smart materials and nanotechnology.

Quality control of CAS No. 320423-62-9 is another focal point, with analytical techniques like HPLC, NMR, and mass spectrometry being essential for verifying purity. Suppliers often emphasize GMP compliance and batch-to-batch consistency, addressing concerns raised by contract research organizations (CROs) and academic labs. These details are crucial for SEO, as users frequently search for reliable sourcing and technical specifications.

In summary, Ethyl 1-(5-formyl-1,3-thiazol-2-yl)-4-piperidinecarboxylate (CAS No. 320423-62-9) stands at the intersection of innovation and practical utility. Its multifaceted applications—from drug development to advanced materials—ensure its continued relevance in scientific inquiries. As research evolves, this compound will likely remain a subject of interest for both industry professionals and academics worldwide.